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Compound Focus: 1,12-Dodecanediamine

CAS No.: 2783-17-7

Cat. No.: S536530

Thermal Properties of 1,12-Dodecanediamine

The table below summarizes the key identifying information and thermal data for 1,12-Dodecanediamine

from chemical suppliers and databases.

Property Value Source | Notes
CAS RN 2783-17-7 [1] [2] [3]
Molecular Formula Cq12HogN5 [1] [2] [3]
Molecular Weight 200.36 g/mol (200.37 g/mol also reported) [1]112]

Melting Point 70 °C [1]

Boiling Point 145 °C at 2 mmHg (approx. 0.26 kPa) [1]

Application Context and Experimental Factors
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While a direct comparison is not available, the search results provide context on how this compound is used

in high-performance materials, which implies certain stability characteristics.

¢ Role in Polymers: 1,12-Dodecanediamine serves as a key building block in the synthesis of
polyamides and poly(ester amides) (PEAS) [3]. The amide bonds formed by such diamines
contribute to strong intermolecular hydrogen bond networks within these polymers, which enhances
their thermal properties and mechanical strength [4].

e Experimental Condition Note: The boiling point is specified at a low pressure (2 mmHg) [1].
Thermal stability assessments under standard atmospheric pressure were not located, indicating that
experimental parameters are critical for accurate comparison.

How to Approach a Comparative Analysis

For a meaningful comparison guide, I suggest generating your own experimental data or consulting

specialized literature. Here is a potential workflow for such an investigation:
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¢ Select Alternatives: Choose diamines for comparison, such as 1,6-hexanediamine or 1,10-
decanediamine, to study the effect of alkyl chain length on thermal properties.

e Standardized Testing: Use Thermogravimetric Analysis (TGA) to determine the onset
decomposition temperature and Differential Scanning Calorimetry (DSC) to measure melting points
and glass transition temperatures under identical conditions.

e Consult Specialized Databases: Seek out platforms like NIST Chemistry WebBook or subscription-
based thermochemical databases that may contain more extensive data sets for multiple compounds

2.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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